molecular formula C26H32N4O2 B2904874 2-[2-(1-butyl-5-oxopyrrolidin-3-yl)-1H-1,3-benzodiazol-1-yl]-N-phenyl-N-(propan-2-yl)acetamide CAS No. 912901-53-2

2-[2-(1-butyl-5-oxopyrrolidin-3-yl)-1H-1,3-benzodiazol-1-yl]-N-phenyl-N-(propan-2-yl)acetamide

Cat. No.: B2904874
CAS No.: 912901-53-2
M. Wt: 432.568
InChI Key: KSOTWMANJSWQPF-UHFFFAOYSA-N
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Description

2-[2-(1-butyl-5-oxopyrrolidin-3-yl)-1H-1,3-benzodiazol-1-yl]-N-phenyl-N-(propan-2-yl)acetamide is a useful research compound. Its molecular formula is C26H32N4O2 and its molecular weight is 432.568. The purity is usually 95%.
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Scientific Research Applications

Pharmacological Characterization and Kinase Inhibition

Research on similar compounds has explored their pharmacological properties, including kinase inhibition and potential therapeutic applications. For instance, studies on phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) dual inhibitors have identified compounds with significant in vitro potency and in vivo efficacy, highlighting the importance of structural modifications to improve metabolic stability and therapeutic potential (Stec et al., 2011).

Antimicrobial Activity

Compounds with acetamide derivatives have been evaluated for their antimicrobial activity. Investigations into novel sulphonamide derivatives revealed that these compounds displayed good antimicrobial activity against various strains, indicating the potential for developing new antimicrobial agents (Fahim & Ismael, 2019).

Insecticidal Assessment

The synthesis of heterocycles incorporating thiadiazole moieties against agricultural pests has been another area of research. These studies aim at discovering new, effective insecticides to protect crops from pests like the cotton leafworm (Fadda et al., 2017).

Corrosion Inhibition

Research into long alkyl side chain acetamide, isoxazolidine, and isoxazoline derivatives has shown promising results in corrosion inhibition. These compounds have been tested in various mediums, demonstrating their effectiveness in protecting metals against corrosion, indicating their utility in industrial applications (Yıldırım & Cetin, 2008).

Antitumor and Anticancer Activities

Studies have also focused on the synthesis and evaluation of compounds for their antitumor and anticancer activities. For example, derivatives of benzamide have been synthesized and assessed as antiprion agents, indicating potential therapeutic applications against prion diseases (Fiorino et al., 2012).

Properties

IUPAC Name

2-[2-(1-butyl-5-oxopyrrolidin-3-yl)benzimidazol-1-yl]-N-phenyl-N-propan-2-ylacetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C26H32N4O2/c1-4-5-15-28-17-20(16-24(28)31)26-27-22-13-9-10-14-23(22)29(26)18-25(32)30(19(2)3)21-11-7-6-8-12-21/h6-14,19-20H,4-5,15-18H2,1-3H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KSOTWMANJSWQPF-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCCN1CC(CC1=O)C2=NC3=CC=CC=C3N2CC(=O)N(C4=CC=CC=C4)C(C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C26H32N4O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

432.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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